Cas no 542-91-6 (Diethylsilane)

Diethylsilane structure
Diethylsilane structure
Product Name:Diethylsilane
CAS No:542-91-6
MF:C4H12Si
MW:88.2235822677612
MDL:MFCD00039877
CID:82482
PubChem ID:6327565
Update Time:2025-04-18

Diethylsilane Chemical and Physical Properties

Names and Identifiers

    • Diethylsilane
    • 3-Silapentane
    • diethylesilane
    • diethyl-silan
    • Diethylsilane,high purity min
    • Diethylsilanealso high purity
    • Silane,diethyl
    • EINECS 208-834-9
    • Et2SiH2
    • Q63399816
    • UNII-T6EA843E4K
    • NS00043289
    • 542-91-6
    • T6EA843E4K
    • 208-834-9
    • SILANE, DIETHYL-
    • DTXCID40818308
    • Silane, diethyl
    • DTXSID20870601
    • MDL： MFCD00039877
    • Inchi： 1S/C4H12Si/c1-3-5-4-2/h3-5H2,1-2H3
    • InChI Key： UCXUKTLCVSGCNR-UHFFFAOYSA-N
    • SMILES： [SiH2](CC)CC
    • BRN： 1730902

Computed Properties

  • Exact Mass: 88.07080
  • Monoisotopic Mass: 86.055177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 11.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.681 g/mL at 25 °C(lit.)
  • Melting Point: -132°C
  • Boiling Point: 56 °C(lit.)
  • Flash Point: Fahrenheit: -4 ° f
    Celsius: -20 ° c
  • Refractive Index: n20/D 1.391(lit.)
  • Solubility: Miscible with terahydrofuran, diethyl ether, 1,4-dioxane and benzene.
  • PSA: 0.00000
  • LogP: 1.03160
  • Solubility: Not determined
  • Merck: 14,3128
  • Sensitiveness: Air Sensitive

Diethylsilane Security Information

  • Symbol: GHS02
  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1993 3/PG 2
  • WGK Germany：1
  • Hazard Category Code： 11
  • Safety Instruction： S16-S23-S24/25
  • Hazardous Material Identification： F
  • Packing Group：II
  • Hazard Level：3
  • Storage Condition：Store at 4 ° C, -4 ° C is better
  • HazardClass：3
  • PackingGroup：II
  • TSCA：Yes
  • Safety Term：3
  • Packing Group：II
  • Risk Phrases：R11

Diethylsilane Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethylsilane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 542-91-6 96+%
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TRC
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
423815-5ML
Diethylsilane
 542-91-6
5ml
 ¥678 2023-12-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
423815-25ML
Diethylsilane
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 ¥1583.95 2023-12-06
abcr
AB171682-5 g
Diethylsilane, 95%; .
 542-91-6 95%
5 g
 €80.10 2023-07-20
abcr
AB171682-25 g
Diethylsilane, 95%; .
 542-91-6 95%
25 g
 €191.00 2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L16468-5g
Diethylsilane, 96+%
 542-91-6 96+%
5g
 ￥693.00 2023-03-01

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